(1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(3-oxopentan-2-yl)carbamate
• InChI: InChI=1S/C10H19NO3/c1-6-8(12)7(2)11-9(13)14-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)
• InChI Key: QBLRABZSWOBOIM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)NC(=O)OC(C)(C)C
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol

Description

“(1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C10H19NO3. It has a molecular weight of 201.26.

Molecular Structure Analysis

The molecular structure of “(1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester” is represented by the formula C10H19NO3. Unfortunately, the specific structure details such as bond lengths and angles could not be found in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester” such as boiling point, melting point, and solubility could not be found in the available resources.

Scientific Research Applications

Asymmetric Synthesis and Chirality

• The asymmetric Mannich reaction of tert-Butyl phenyl(phenylsulfonyl)methylcarbamate, a related compound to (1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester, has been studied for the synthesis of chiral amino carbonyl compounds (Yang, Pan, & List, 2009).

Organic Syntheses and Chemical Reactions

• Tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, a compound related to (1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester, has been utilized in the Diels‐Alder reaction and the synthesis of amides and carbamates (Padwa, Brodney, & Lynch, 2003).

Biochemistry and Medicinal Chemistry

• In the field of biochemistry and medicinal chemistry, (1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester derivatives have been synthesized for various applications. For example, (S)-(–)-[2-(3,4-Dimethoxyphenyl)-1-hydroxymethylethyl]carbamic acid tert-butyl ester and related compounds have been synthesized as part of a study on the intramolecular α-Amidoalkylation reactions of L-DOPA derivatives (Garcia, Arrasate, Lete, & Sotomayor, 2006).

Green Chemistry and Environmental Considerations

• A study on the use of aqueous phosphoric acid for the deprotection of tert-butyl carbamates, esters, and ethers highlights the importance of environmentally benign reagents in the synthesis of chemical compounds like (1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester (Li et al., 2006).

Polymer Chemistry

• The compound has also found applications in polymer chemistry. For example, the anionic ring-opening polymerization behavior of amino acid-derived cyclic carbonates, which includes compounds related to (1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester, was examined (Sanda, Kamatani, & Endo, 2001).

Crystallography and Structural Analysis

• The compound has also been the subject of studies in crystallography and structural analysis. For instance, (9-Ethyl-9H-carbazol-3-yl)-carbamic acid tert-butyl ester was prepared and its structure was analyzed through X-ray diffraction studies (Kant, Singh, & Agarwal, 2015).

Safety and Hazards

The specific safety and hazard information for “(1-Methyl-2-oxo-butyl)-carbamic acid tert-butyl ester” could not be found in the available resources. It’s important to handle all chemicals with appropriate safety measures.